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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data for Vescalin, a C-
glycosidic ellagitannin found in various plant species, notably in chestnut wood. The information
presented herein is intended to support research and development activities by providing key
mass spectrometry and nuclear magnetic resonance (NMR) data, alongside detailed
experimental protocols.

Mass Spectrometry Data

Mass spectrometry is a critical analytical technique for the characterization of Vescalin, offering
precise molecular weight information and insights into its structure through fragmentation
analysis.
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Parameter Value Source
Molecular Formula C27H2001s [1]
Molecular Weight 632.4 g/mol [2]
Exact Mass 632.06496378 Da

Observed [M-H]~ 631.057 m/z [1]
Observed m/z 632.4 [2]

Nuclear Magnetic Resonance (NMR) Spectroscopic
Data

Detailed experimental NMR data for Vescalin is not readily available in the public domain. The
following tables present theoretically calculated *H and 3C NMR chemical shifts, which have
been instrumental in the stereochemical elucidation of Vescalin. These calculations were
performed using Density Functional Theory (DFT) at the mPW1PW91/6-311+G(2d,p) level in
acetone.[3]

Calculated *H NMR Chemical Shifts (ppm)[3]

Proton Calculated Chemical Shift (ppm)
H-1 5.13

H-2 4.35

H-3a 4.12

H-3B 3.98

H-4 451

H-5 4.78

H-6' (Galloyl) 7.09

H-2', H-6' (HHDP) 6.45, 6.33

H-2" (Galloyl) 7.01
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Calculated 3C NMR Chemical Shifts (ppm)|[3]

Carbon Calculated Chemical Shift (ppm)
C-1 74.2

C-2 71.5

C-3 77.8

C-4 70.1

C-5 72.9

C-1' (Galloyl) 120.9

C-2', C-6' (Galloyl) 110.5

C-3', C-5' (Galloyl) 146.2

C-4' (Galloyl) 139.8

C-7' (Galloyl) 167.3

C-1" (HHDP) 125.8

Cc-2", C-6" (HHDP) 108.1, 107.9
Cc-3", C-5" (HHDP) 145.3, 145.2
C-4" (HHDP) 137.2,137.1
C-7" (HHDP) 169.1, 168.9

Experimental Protocols

The following protocols are synthesized from established methodologies for the analysis of
ellagitannins and related polyphenolic compounds.

Sample Preparation for NMR and Mass Spectrometry

o Extraction: Vescalin is typically extracted from plant material (e.g., chestnut wood) using a
suitable solvent system, such as a mixture of acetone and water or methanol and water.
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 Purification: The crude extract is often subjected to chromatographic purification techniques,
such as column chromatography on Sephadex LH-20 or high-performance liquid
chromatography (HPLC), to isolate Vescalin.

o Sample Preparation for NMR: For NMR analysis, the purified Vescalin sample (typically 1-20
mg) is dissolved in a deuterated solvent (e.g., acetone-ds, methanol-d4, or DMSO-ds) to a
concentration of approximately 10-20 mg/mL. The solution is then filtered into an NMR tube.

o Sample Preparation for Mass Spectrometry: For mass spectrometry, the purified Vescalin
sample is dissolved in a solvent compatible with the ionization technique, such as methanol
or a mixture of acetonitrile and water, often with the addition of a small amount of formic acid
to promote ionization.

NMR Spectroscopy

 Instrumentation: High-field NMR spectrometer (e.g., 500 MHz or higher).

o Experiments: Standard 1D *H and 3C NMR spectra are acquired. 2D NMR experiments
such as COSY, HSQC, and HMBC are essential for complete structural elucidation and

assignment of proton and carbon signals.
e 1H NMR Parameters (Typical):
o Pulse Program: Standard single-pulse experiment (zg30 or similar).

Solvent: Acetone-ds or Methanol-das.

o

[¢]

Temperature: 298 K.

[e]

Relaxation Delay: 1-2 seconds.

Number of Scans: 16-64.

[e]

e 13C NMR Parameters (Typical):
o Pulse Program: Standard proton-decoupled 13C experiment (zgpg30 or similar).

o Solvent: Acetone-de or Methanol-da.
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o Temperature: 298 K.

[e]

o

Relaxation Delay: 2-5 seconds.

Number of Scans: 1024-4096.

Mass Spectrometry (LC-MS/MS)

 Instrumentation: A high-performance liquid chromatography (HPLC) or ultra-high-

performance liquid chromatography (UHPLC) system coupled to a mass spectrometer (e.g.,
Quadrupole Time-of-Flight (Q-TOF) or Orbitrap).

o Chromatographic Conditions (Typical):

[¢]

Column: A reversed-phase C18 column (e.g., 2.1 mm x 100 mm, 1.8 um).
Mobile Phase A: Water with 0.1% formic acid.
Mobile Phase B: Acetonitrile with 0.1% formic acid.

Gradient: A linear gradient from a low percentage of mobile phase B to a high percentage
over a period of 15-30 minutes.

Flow Rate: 0.2-0.4 mL/min.

Column Temperature: 25-40 °C.

» Mass Spectrometry Conditions (Typical):

lonization Mode: Electrospray lonization (ESI), typically in negative ion mode for tannins.
Capillary Voltage: 2.5-3.5 kV.

Source Temperature: 100-150 °C.

Desolvation Gas Flow: 600-800 L/hr.

Collision Energy (for MS/MS): Ramped from 10-40 eV to induce fragmentation and obtain
structural information.
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o Mass Range: m/z 100-1500.

Visualization of Experimental Workflow

The following diagram illustrates a typical workflow for the spectroscopic analysis of Vescalin.

Experimental Workflow for Spectroscopic Analysis of Vescalin

Click to download full resolution via product page

Caption: Workflow for Vescalin analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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